Cas no 2228475-05-4 (1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-3-oxocyclobutane-1-carboxylic acid)
1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-3-oxocyclobutane-1-carboxylic acid
- EN300-1802040
- 2228475-05-4
-
- Inchi: 1S/C9H9N3O5/c1-11-7(6(4-10-11)12(16)17)9(8(14)15)2-5(13)3-9/h4H,2-3H2,1H3,(H,14,15)
- InChI Key: SSSLFHOMVAKBMR-UHFFFAOYSA-N
- SMILES: O=C1CC(C(=O)O)(C2=C(C=NN2C)[N+](=O)[O-])C1
Computed Properties
- Exact Mass: 239.05422040g/mol
- Monoisotopic Mass: 239.05422040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 118Ų
1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-3-oxocyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1802040-0.05g |
1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-3-oxocyclobutane-1-carboxylic acid |
2228475-05-4 | 0.05g |
$1261.0 | 2023-09-19 | ||
| Enamine | EN300-1802040-0.1g |
1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-3-oxocyclobutane-1-carboxylic acid |
2228475-05-4 | 0.1g |
$1320.0 | 2023-09-19 | ||
| Enamine | EN300-1802040-0.25g |
1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-3-oxocyclobutane-1-carboxylic acid |
2228475-05-4 | 0.25g |
$1381.0 | 2023-09-19 | ||
| Enamine | EN300-1802040-0.5g |
1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-3-oxocyclobutane-1-carboxylic acid |
2228475-05-4 | 0.5g |
$1440.0 | 2023-09-19 | ||
| Enamine | EN300-1802040-1.0g |
1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-3-oxocyclobutane-1-carboxylic acid |
2228475-05-4 | 1g |
$1500.0 | 2023-06-02 | ||
| Enamine | EN300-1802040-2.5g |
1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-3-oxocyclobutane-1-carboxylic acid |
2228475-05-4 | 2.5g |
$2940.0 | 2023-09-19 | ||
| Enamine | EN300-1802040-5.0g |
1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-3-oxocyclobutane-1-carboxylic acid |
2228475-05-4 | 5g |
$4349.0 | 2023-06-02 | ||
| Enamine | EN300-1802040-10.0g |
1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-3-oxocyclobutane-1-carboxylic acid |
2228475-05-4 | 10g |
$6450.0 | 2023-06-02 | ||
| Enamine | EN300-1802040-1g |
1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-3-oxocyclobutane-1-carboxylic acid |
2228475-05-4 | 1g |
$1500.0 | 2023-09-19 | ||
| Enamine | EN300-1802040-5g |
1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-3-oxocyclobutane-1-carboxylic acid |
2228475-05-4 | 5g |
$4349.0 | 2023-09-19 |
1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-3-oxocyclobutane-1-carboxylic acid Related Literature
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on 1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-3-oxocyclobutane-1-carboxylic acid
1-(1-Methyl-4-Nitro-1H-Pyrazol-5-yl)-3-Oxocyclobutane-1-Carboxylic Acid: A Comprehensive Overview
The compound 1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-3-oxocyclobutane-1-carboxylic acid, identified by the CAS number 2228475-05-4, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclobutane ring, a pyrazole heterocycle, and a carboxylic acid group. The presence of these functional groups makes it a versatile molecule with diverse applications.
The cyclobutane ring in this compound is a strained four-membered ring, which contributes to its reactivity and stability. This strain can be harnessed in various chemical reactions, making it a valuable component in organic synthesis. The pyrazole moiety, on the other hand, is a five-membered aromatic heterocycle containing two nitrogen atoms. Pyrazoles are known for their stability and ability to form hydrogen bonds, which are crucial in drug design and bioavailability.
The latest research on this compound has focused on its potential as a building block in medicinal chemistry. Its ability to form hydrogen bonds and its rigid structure make it an ideal candidate for designing bioactive molecules. Recent studies have explored its role in inhibiting certain enzymes and its potential as a lead compound for developing new drugs. For instance, researchers have investigated its interactions with protein kinases, which are key targets in cancer therapy.
In addition to its pharmacological applications, this compound has also been studied for its properties in materials science. The combination of the cyclobutane ring and the pyrazole group provides unique electronic properties, making it suitable for applications in organic electronics. Recent advancements in this area have highlighted its potential as a component in organic light-emitting diodes (OLEDs) and other electronic devices.
The synthesis of 1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-3-oxocyclobutane-1-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to improve yield and purity, making it more accessible for large-scale production. These improvements have been driven by the increasing demand for this compound in both academic and industrial settings.
In terms of biological activity, this compound has shown promising results in vitro assays. Its ability to modulate cellular pathways makes it a valuable tool for studying disease mechanisms. Recent studies have focused on its anti-inflammatory and antioxidant properties, which could pave the way for new treatments in chronic diseases such as neurodegenerative disorders and cardiovascular diseases.
The structural versatility of this compound also makes it an attractive candidate for click chemistry applications. The cyclobutane ring can undergo various transformations, enabling the creation of complex molecular architectures. This has led to innovative approaches in drug delivery systems and nanotechnology.
In conclusion, 1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-3-oxocyclobutane-1-carboxylic acid, with its unique structure and diverse functional groups, continues to be a subject of intense research across multiple disciplines. Its potential applications span from drug discovery to materials science, making it a cornerstone of modern chemical research.
2228475-05-4 (1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-3-oxocyclobutane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)